Cas no 1804948-15-9 (3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine
• CAS No: 1804948-15-9
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4853478
• Update Time: 2025-05-20

3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine

• Inchi： 1S/C7H7F3N2/c1-3-2-12-6(7(9)10)5(11)4(3)8/h2,7H,11H2,1H3
• InChI Key： WDFCYUJEYLZFOO-UHFFFAOYSA-N
• SMILES： FC1C(C)=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine

3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine (CAS No. 1804948-15-9) is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes an amino group at position 3, a difluoromethyl group at position 2, a fluoro group at position 4, and a methyl group at position 5. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine. Researchers have employed innovative strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance yield but also reduce reaction times, aligning with the growing demand for sustainable chemical manufacturing practices. The compound's structural versatility has been exploited in the development of novel bioactive molecules, particularly in the realm of drug discovery.

In the pharmaceutical industry, 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine has shown promise as a lead compound for designing inhibitors targeting various disease-related enzymes. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in conditions such as hypertension and neurodegenerative diseases. The presence of electron-withdrawing groups like fluorine atoms enhances the molecule's ability to modulate receptor activity, making it a compelling candidate for further exploration.

Beyond pharmacology, this compound has found applications in agrochemicals, where it serves as an intermediate in the synthesis of herbicides and insecticides. Its ability to inhibit key enzymes in pests and weeds has been validated through extensive laboratory testing. Recent research highlights its efficacy in controlling invasive species without adverse effects on non-target organisms, underscoring its potential as an eco-friendly agricultural solution.

The material science sector has also benefited from the unique properties of 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine. Its role as a precursor in the development of advanced polymers and coatings has been documented in several high-profile studies. The compound's ability to form stable coordination complexes with metal ions has led to its use in creating corrosion-resistant materials and high-performance adhesives.

From an environmental standpoint, understanding the fate and transport of 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine is crucial for assessing its ecological impact. Recent investigations into its biodegradation pathways reveal that under aerobic conditions, the compound undergoes rapid transformation into less toxic metabolites. This finding is significant for industries seeking to minimize their environmental footprint by adopting greener chemical processes.

In conclusion, 3-Amino-2-(difluoromethyl)-4-fluoro-5-methylpyridine (CAS No. 1804948-15-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural uniqueness and functional versatility continue to drive innovative research, positioning it as a key player in advancing modern chemistry and technology.